N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide

• IUPAC Name: N-(2-morpholin-4-ylethyl)-2-piperidin-1-yl-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C21H31N3O2/c25-20(22-8-11-23-12-14-26-15-13-23)21(24-9-4-1-5-10-24)16-18-6-2-3-7-19(18)17-21/h2-3,6-7H,1,4-5,8-17H2,(H,22,25)
• InChI Key: HTVYOCCNZATJRF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CC3=CC=CC=C3C2)C(=O)NCCN4CCOCC4
• Molecular Formula: C21H31N3O2
• Molecular Weight: 357.5 g/mol

Description

N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide, also known as NMP-22, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. It has been shown to inhibit the activity of certain enzymes and transcription factors, which can lead to the suppression of tumor growth and inflammation.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide has been shown to have several biochemical and physiological effects on cells and tissues. It can induce cell cycle arrest and apoptosis in cancer cells, reduce oxidative stress and inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide in lab experiments is its high potency and selectivity, which allows for precise targeting of specific signaling pathways and cellular processes. However, its low solubility and stability can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide, including the development of more efficient synthesis methods, the identification of its specific molecular targets and signaling pathways, and the exploration of its potential therapeutic applications in other diseases. Additionally, further studies are needed to investigate the safety and toxicity of N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide in vivo, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide involves a series of chemical reactions, starting with the condensation of 2-(1-piperidinyl)indan-2-one with 4-morpholineethanamine, followed by the addition of acetic anhydride and sodium acetate. The resulting product is then purified and isolated through column chromatography to yield N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide.

Scientific Research Applications

N-[2-(4-morpholinyl)ethyl]-2-(1-piperidinyl)-2-indanecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit anti-inflammatory, anti-oxidant, and anti-tumor properties, making it a promising candidate for drug development.